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Compound of Interest

Compound Name: Glutamine sodium

Cat. No.: B12759577 Get Quote

An In-depth Technical Guide to Sodium L-Glutamate

This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, biological significance, and relevant experimental protocols for

Sodium L-Glutamate. The information is intended for researchers, scientists, and professionals

involved in drug development and related fields.

Chemical Identity and Structure
Sodium L-glutamate, commonly known as monosodium glutamate (MSG), is the sodium salt of

the naturally occurring L-form of glutamic acid, a non-essential amino acid.[1][2] It is

commercially produced through the fermentation of carbohydrates, such as sugar beet

molasses or sugar cane.[1][3] The solid form is typically available as the monohydrate, which is

a white, odorless, crystalline powder.[4][5] In solution, it dissociates into sodium cations (Na+)

and glutamate anions.[5]

The chemical structure of Sodium L-glutamate is characterized by a central alpha-carbon

bonded to an amino group, a carboxyl group, and a side chain containing a second carboxyl

group. The sodium salt forms at one of these carboxyl groups.

Molecular Formula: C₅H₈NNaO₄ (anhydrous)[6][7], C₅H₈NNaO₄·H₂O (monohydrate)[8][9]

Structure:
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SMILES: C(CC(=O)[O-])--INVALID-LINK--[O-])N.[Na+][6]

InChI: InChI=1S/C5H9NO4.Na/c6-3(5(9)10)1-2-4(7)8;/h3H,1-2,6H2,(H,7,8)(H,9,10);/q;+1/p-

1/t3-;/m0./s1[6]

Physicochemical Properties
The physicochemical properties of Sodium L-glutamate are summarized in the tables below. It

is known for its high solubility in water and its characteristic "umami" taste, which makes it a

widely used flavor enhancer.[1][3][10]

Identifiers and General Properties
Property Value Reference(s)

CAS Number
142-47-2 (anhydrous), 6106-

04-3 (monohydrate)
[7][8]

Molecular Weight
169.11 g/mol (anhydrous),

187.13 g/mol (monohydrate)
[6][7][8][9]

Appearance
White, odorless, free-flowing

crystals or crystalline powder
[1][3][10]

Taste Meat-like, "umami" [1][3]

pH (50 g/L solution) 6.7 - 7.2

Solubility and Thermal Properties
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Property Value Reference(s)

Melting Point 232 °C (decomposes) [3][11]

Water Solubility

Freely soluble; >10 g/100 mL

at 20 °C; 73.9 g/100 mL at 25

°C

[1][3][10][11]

Ethanol Solubility Sparingly soluble [1][3][12]

Organic Solvent Solubility
Insoluble in common organic

solvents (e.g., ether)
[5]

Stability

Stable under recommended

storage conditions (cool, dark

place)

[13][14][15]

Experimental Protocols
This section details the methodologies for determining key physicochemical properties of

Sodium L-glutamate.

Determination of Purity (Nonaqueous Titration)
Nonaqueous titration is a common method for assaying the purity of substances that are weak

acids or bases in aqueous solutions.

Principle: The amino group of Sodium L-glutamate is weakly basic. In a non-aqueous solvent

like glacial acetic acid, its basicity is enhanced, allowing for titration with a strong acid, such

as perchloric acid.

Apparatus: Burette, beaker, magnetic stirrer, potentiometer or visual indicator.

Reagents:

Glacial Acetic Acid (anhydrous)

Perchloric Acid (0.1 N in glacial acetic acid)

Crystal Violet indicator
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Methodology:

Accurately weigh a sample of Sodium L-glutamate and dissolve it in glacial acetic acid.

Add a few drops of Crystal Violet indicator. The solution will appear violet.

Titrate the solution with 0.1 N perchloric acid until the endpoint is reached, indicated by a

color change from violet to blue-green.

A blank titration is performed under the same conditions to account for any impurities in

the solvent.

The purity is calculated based on the volume of titrant consumed by the sample.

The workflow for this protocol is visualized in the diagram below.
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Preparation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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